7-bromo-3-chloro-2-methyl-2H-indazole

• Molecular Formula: C8H6BrClN2
• Molecular Weight: 245.50 g/mol
• IUPAC Name: 7-bromo-3-chloro-2-methylindazole
• InChI: InChI=1S/C8H6BrClN2/c1-12-8(10)5-3-2-4-6(9)7(5)11-12/h2-4H,1H3
• InChI Key: GDYBDHWGYKCEGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C=CC=C(C2=N1)Br)Cl

Description

7-bromo-3-chloro-2-methyl-2H-indazole is a useful research compound. Its molecular formula is C8H6BrClN2 and its molecular weight is 245.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-bromo-2-methyl-2H-indazole (6: R=Me; 0.500 g, 2.37 mmol) in 5 mL of acetic acid was added sulfuryl chloride (0.29 mL, 3.6 mmol). The mixture was stirred for 5 h, then 30 mL of a 2 M aqueous NaOH solution were added. The mixture was extracted with three 30 mL portions of ethyl acetate, and the combined organic layers were dried over Na2SO4, filtered, and concentrated to a white solid. Column chromatography (0→15% EtOAc/hexanes) afforded slightly impure 7-bromo-3-chloro-2-methyl-2H-indazole (25: R=Me; 0.530 g; 90%) that was used without further purification.